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Compound of Interest

Compound Name: SRT 1460

Cat. No.: B1681105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers encountering

solubility issues with the SIRT1 activator, SRT1460, in Dimethyl Sulfoxide (DMSO). Authored

for an audience with a strong scientific background, this resource offers detailed

troubleshooting protocols, frequently asked questions (FAQs), and critical data presented in an

accessible format to support your experimental success.

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of SRT1460 in DMSO?

A1: The solubility of SRT1460 in DMSO can vary slightly between suppliers. It is crucial to

consult the product data sheet for the specific batch you are using. However, published data

indicates a solubility range of approximately 5.08 mg/mL to 20 mg/mL.[1][2] To ensure

consistency, it is recommended to use fresh, anhydrous DMSO, as moisture absorption can

reduce solubility.[1]

Q2: I've dissolved SRT1460 in DMSO, but it precipitates when I add it to my cell culture

medium. Why is this happening and what can I do?

A2: This phenomenon, often called "crashing out," is common for hydrophobic compounds like

SRT1460 when a concentrated DMSO stock is diluted into an aqueous solution like cell culture

media. The compound's low solubility in the aqueous environment leads to precipitation.
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Troubleshooting steps:

Reduce Final Concentration: The most straightforward solution is to lower the final working

concentration of SRT1460 in your experiment.

Serial Dilution: Instead of adding the concentrated DMSO stock directly to your full volume of

media, perform a serial dilution. First, create an intermediate dilution of your SRT1460 stock

in pre-warmed (37°C) cell culture medium. Then, add this intermediate dilution to the final

volume. This gradual decrease in DMSO concentration can help keep the compound in

solution.

Increase Final DMSO Concentration (with caution): While effective for solubility, the final

concentration of DMSO in your cell culture must remain non-toxic to your cells. Most cell

lines can tolerate up to 0.5% DMSO without significant cytotoxicity, while some are sensitive

to concentrations as low as 0.1%.[3][4][5] It is essential to perform a DMSO toxicity control

experiment for your specific cell line.

Pre-warm Media: Always use cell culture media that has been pre-warmed to 37°C. Adding

compounds to cold media can decrease their solubility.[6]

Q3: Is sonication necessary to dissolve SRT1460 in DMSO?

A3: Sonication is often recommended to aid in the dissolution of SRT1460 in DMSO.[2] If you

observe any particulate matter after vortexing, a brief sonication in a water bath can help to

achieve a clear solution.

Q4: How should I store my SRT1460 stock solution in DMSO?

A4: For long-term storage, it is recommended to store SRT1460 powder at -20°C for up to 3

years. Once dissolved in DMSO, the stock solution should be stored at -80°C for up to one

year.[1][2] To avoid repeated freeze-thaw cycles, which can degrade the compound and affect

its solubility, it is best to aliquot the stock solution into smaller, single-use volumes.

Quantitative Data Summary
The following tables provide a summary of key quantitative data related to the solubility of

SRT1460 and the tolerance of cell lines to DMSO.
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Table 1: SRT1460 Solubility in DMSO

Supplier/Source Reported Solubility
Molar Concentration
(approx.)

TargetMol 5.08 mg/mL 10.01 mM

Selleck Chemicals 20 mg/mL 39.4 mM

Molecular Weight of SRT1460 is approximately 507.6 g/mol .

Table 2: General DMSO Tolerance for Cell Lines in Culture

DMSO Concentration General Effect Recommendation

< 0.1%

Considered safe for most cell

lines, including sensitive

primary cells.[3]

Ideal for most experiments.

0.1% - 0.5%

Generally well-tolerated by

many immortalized cell lines.

[3][4]

A common working range, but

validation is recommended.

> 0.5% - 1.0%
May cause cytotoxicity in some

cell lines.[3][4]

Use with caution and always

include a vehicle control.

> 1.0% High risk of cytotoxicity.[3]
Generally not recommended

for cell-based assays.

Experimental Protocols
Protocol 1: Preparation of a 10 mM SRT1460 Stock Solution in DMSO

Materials:

SRT1460 powder

Anhydrous DMSO
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Sterile microcentrifuge tubes

Vortex mixer

Sonicator water bath (optional)

Procedure:

Calculate the required mass of SRT1460: For 1 mL of a 10 mM stock solution, you will need

5.076 mg of SRT1460 (Molecular Weight ~507.6 g/mol ).

Weigh SRT1460: Carefully weigh the calculated amount of SRT1460 powder in a sterile

microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

SRT1460 powder.

Dissolve: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.

Sonication (if necessary): If any particulate matter remains, sonicate the tube in a water bath

for 5-10 minutes, or until the solution is clear.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

Protocol 2: Preparation of Working Solutions and Troubleshooting Precipitation

Materials:

10 mM SRT1460 in DMSO stock solution

Pre-warmed (37°C) complete cell culture medium

Sterile tubes for dilution

Procedure:

Determine Final Concentration: Decide on the final working concentration of SRT1460 and

the final DMSO concentration you will use in your experiment (ideally ≤ 0.5%).
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Prepare Intermediate Dilution (Recommended): a. Pre-warm your complete cell culture

medium to 37°C. b. To minimize precipitation, first, dilute your 10 mM stock solution in DMSO

to a lower concentration (e.g., 1 mM) using fresh DMSO. c. Then, add a small volume of this

intermediate stock to the pre-warmed medium while gently vortexing. For example, add 1 µL

of a 1 mM stock to 1 mL of medium to achieve a 1 µM final concentration with 0.1% DMSO.

Direct Dilution (for lower concentrations): a. For lower final concentrations, you may be able

to dilute the 10 mM stock directly. b. Add the required volume of the SRT1460 stock solution

dropwise to the pre-warmed medium while gently swirling or vortexing.

Visual Inspection: After preparing the final working solution, visually inspect it for any signs of

precipitation. If the solution is not clear, you may need to lower the final concentration of

SRT1460.

Visualizations
SIRT1 Signaling Pathway
SIRT1 is a key regulator of cellular processes, including metabolism, stress resistance, and

inflammation. Upon activation by compounds like SRT1460, SIRT1 can deacetylate a variety of

protein targets, influencing downstream signaling pathways.
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Caption: Overview of the SIRT1 signaling pathway activated by SRT1460.

Experimental Workflow for Preparing SRT1460 Working
Solutions
This workflow outlines the key steps and decision points for preparing SRT1460 solutions for

cell culture experiments.

Caption: Step-by-step workflow for preparing SRT1460 working solutions.

Troubleshooting Logic for SRT1460 Precipitation
This diagram illustrates a logical approach to troubleshooting precipitation issues when

preparing SRT1460 working solutions.

Caption: Logical guide to identifying and resolving SRT1460 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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